Cas no 1805336-15-5 (2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine)
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine
-
- Inchi: 1S/C7H5F4NO/c1-13-3-2-4(8)12-7(11)5(3)6(9)10/h2,6H,1H3
- InChI Key: VJCHVTKXMAJETK-UHFFFAOYSA-N
- SMILES: FC(C1C(=NC(=CC=1OC)F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 169
- XLogP3: 2.3
- Topological Polar Surface Area: 22.1
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023030843-250mg |
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine |
1805336-15-5 | 97% | 250mg |
$673.20 | 2022-04-01 | |
| Alichem | A023030843-500mg |
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine |
1805336-15-5 | 97% | 500mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A023030843-1g |
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine |
1805336-15-5 | 97% | 1g |
$1,612.80 | 2022-04-01 |
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine
Introduction to 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805336-15-5)
2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805336-15-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with difluoro groups, a difluoromethyl group, and a methoxy group. These functional groups contribute to the compound's distinct chemical properties and potential biological activities.
The pyridine ring, a six-membered heterocyclic aromatic compound, is a fundamental building block in many pharmaceuticals and agrochemicals. The presence of difluoro substituents on the pyridine ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The difluoromethyl group further contributes to these properties by increasing the compound's resistance to metabolic degradation and improving its pharmacokinetic profile. The methoxy group, on the other hand, can influence the compound's solubility and reactivity, making it a versatile scaffold for further chemical modifications.
Recent studies have highlighted the potential of 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine in various therapeutic applications. One notable area of research is its use as a lead compound in the development of novel antimicrobial agents. The unique combination of fluorinated groups and the pyridine ring provides a robust platform for designing molecules with enhanced antibacterial and antifungal activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant bacteria, including *Staphylococcus aureus* and *Pseudomonas aeruginosa*.
In addition to its antimicrobial properties, 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can modulate specific neurotransmitter receptors involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these receptors with high selectivity and potency makes it a valuable tool for developing new therapeutic strategies.
The synthesis of 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine has been extensively studied to optimize yield and purity. A common synthetic route involves the reaction of 2,6-difluoropyridine with difluoromethylating agents followed by methylation. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process. These advancements have made it possible to produce this compound on a larger scale for both research and industrial applications.
In terms of safety and environmental impact, 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine has been evaluated according to standard protocols. Toxicological studies have shown that it exhibits low toxicity when used within recommended concentrations. However, as with any chemical compound, proper handling and storage practices are essential to ensure safety in laboratory settings.
The future prospects for 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine are promising. Ongoing research is focused on exploring its potential in new therapeutic areas and developing more efficient synthetic methods. Collaborations between academic institutions and pharmaceutical companies are driving innovation in this field, leading to the discovery of novel derivatives with enhanced biological activities.
In conclusion, 2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805336-15-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an important molecule for further investigation and development.
1805336-15-5 (2,6-Difluoro-3-(difluoromethyl)-4-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)